Ursodeoxycholic Acid Acyl-β-D-glucuronide, >85per cent
Ursodeoxycholic Acid Acyl-β-D-glucuronide, >85per cent
Brand Name:
Vulcanchem
CAS No.:
208038-28-2
VCID:
VC0021152
InChI:
InChI=1S/C30H48O10/c1-14(4-7-21(33)39-28-25(36)23(34)24(35)26(40-28)27(37)38)17-5-6-18-22-19(9-11-30(17,18)3)29(2)10-8-16(31)12-15(29)13-20(22)32/h14-20,22-26,28,31-32,34-36H,4-13H2,1-3H3,(H,37,38)/t14-,15+,16-,17-,18+,19+,20+,22+,23+,24+,25-,26+,28-,29+,30-/m1/s1
SMILES:
CC(CCC(=O)OC1C(C(C(C(O1)C(=O)O)O)O)O)C2CCC3C2(CCC4C3C(CC5C4(CCC(C5)O)C)O)C
Molecular Formula:
C₃₀H₄₈O₁₀
Molecular Weight:
568.7
Ursodeoxycholic Acid Acyl-β-D-glucuronide, >85per cent
CAS No.: 208038-28-2
Reference Standards
VCID: VC0021152
Molecular Formula: C₃₀H₄₈O₁₀
Molecular Weight: 568.7
CAS No. | 208038-28-2 |
---|---|
Product Name | Ursodeoxycholic Acid Acyl-β-D-glucuronide, >85per cent |
Molecular Formula | C₃₀H₄₈O₁₀ |
Molecular Weight | 568.7 |
IUPAC Name | (2S,3S,4S,5R,6S)-6-[(4R)-4-[(3R,5S,7S,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C30H48O10/c1-14(4-7-21(33)39-28-25(36)23(34)24(35)26(40-28)27(37)38)17-5-6-18-22-19(9-11-30(17,18)3)29(2)10-8-16(31)12-15(29)13-20(22)32/h14-20,22-26,28,31-32,34-36H,4-13H2,1-3H3,(H,37,38)/t14-,15+,16-,17-,18+,19+,20+,22+,23+,24+,25-,26+,28-,29+,30-/m1/s1 |
SMILES | CC(CCC(=O)OC1C(C(C(C(O1)C(=O)O)O)O)O)C2CCC3C2(CCC4C3C(CC5C4(CCC(C5)O)C)O)C |
Synonyms | 1-[(3α,5β,7β)-3,7-Dhydroxycholan-24-oate-β-D-glucopyranuronic Acid;_x000B__x000B_ |
PubChem Compound | 90471004 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume